molecular formula C16H12Cl2FNOS B2744517 (2-(3,4-Dichlorophenyl)thiazolidin-3-yl)(2-fluorophenyl)methanone CAS No. 2034263-38-0

(2-(3,4-Dichlorophenyl)thiazolidin-3-yl)(2-fluorophenyl)methanone

Cat. No. B2744517
CAS RN: 2034263-38-0
M. Wt: 356.24
InChI Key: DQJZDYVKNDJETD-UHFFFAOYSA-N
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Description

The compound contains a thiazolidine core, which is a five-membered ring with sulfur at the first position and nitrogen at the third position . This motif is present in many bioactive compounds and is of great interest in medicinal chemistry . The compound also contains dichlorophenyl and fluorophenyl groups, which can significantly affect its properties and biological activity.


Synthesis Analysis

While specific synthesis methods for this compound are not available, thiazolidine derivatives are generally synthesized using various approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry . These methods aim to improve selectivity, purity, product yield, and pharmacokinetic activity .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazolidine ring, along with dichlorophenyl and fluorophenyl groups. The presence of sulfur and nitrogen in the thiazolidine ring and the halogens in the phenyl rings could significantly influence the compound’s reactivity and interactions with biological targets .

Scientific Research Applications

Synthesis and Characterization

Novel compounds with a structure related to (2-(3,4-Dichlorophenyl)thiazolidin-3-yl)(2-fluorophenyl)methanone have been synthesized and characterized, demonstrating the versatility of thiazolidinone derivatives in chemical synthesis. These compounds were analyzed through various spectroscopic methods and density functional theory (DFT) calculations, providing insight into their structural and electronic properties. Such studies are foundational for exploring the potential applications of these compounds in medicinal chemistry and material science (Shahana & Yardily, 2020).

Antimicrobial Activity

Thiazolidinone derivatives, similar to this compound, have been investigated for their antimicrobial properties. Synthesized compounds showed pronounced biological activities against a range of bacterial and fungal strains, highlighting the potential of these molecules as leads in the development of new antimicrobial agents. This research provides a foundation for further exploration into the antimicrobial efficacy of thiazolidinone compounds (Raghav, Upadhyay, & Upadhyay, 2013).

Pharmaceutical Formulation Development

Research into the formulation of thiazolidinone derivatives for pharmaceutical applications has shown promise. Studies focusing on enhancing the solubility and bioavailability of poorly water-soluble compounds related to this compound have led to the development of novel formulation strategies. These strategies are crucial for the successful clinical application of new therapeutic agents, demonstrating the importance of formulation science in drug development (Burton et al., 2012).

Structural Studies and Material Science Applications

The crystal structure analysis of compounds structurally related to this compound has provided insights into their potential applications in material science. These studies reveal how structural modifications can influence the electronic properties and stability of thiazolidinone derivatives, opening up possibilities for their use in organic electronics, sensors, and other advanced materials (Nagaraju et al., 2018).

Future Directions

Thiazolidine derivatives are a focus of ongoing research due to their diverse biological activities . Future research may involve the synthesis of new derivatives, exploration of their biological activities, and development of next-generation drug candidates .

properties

IUPAC Name

[2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-(2-fluorophenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12Cl2FNOS/c17-12-6-5-10(9-13(12)18)16-20(7-8-22-16)15(21)11-3-1-2-4-14(11)19/h1-6,9,16H,7-8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQJZDYVKNDJETD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSC(N1C(=O)C2=CC=CC=C2F)C3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12Cl2FNOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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